Cas no 1421603-70-4 (2-amino-2-(3-bromophenyl)ethan-1-ol hydrochloride)

• Product Name: 2-amino-2-(3-bromophenyl)ethan-1-ol hydrochloride
• CAS No: 1421603-70-4
• MF: C₈H₁₁BrClNO
• MW: 252.53604054451
• MDL: MFCD22392105
• CID: 4597866
• PubChem ID: 71756516
• Update Time: 2025-07-02

2-amino-2-(3-bromophenyl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol,beta-amino-3-bromo-,hydrochloride
• 2-amino-2-(3-bromophenyl)ethanol HCl
• 2-amino-2-(3-bromophenyl)ethanol hydrochloride
• 2-amino-2-(3-bromophenyl)ethan-1-ol hydrochloride
• G41800
• SCHEMBL21112319
• Z1438483917
• 2-amino-2-(3-bromophenyl)ethanol;hydrochloride
• EN300-111511
• 2-amino-2-(3-bromophenyl)ethan-1-ol HCl
• CS-0222536
• 1421603-70-4
• 2-amino-2-(3-bromophenyl)ethan-1-olhydrochloride

• MDL： MFCD22392105
• Inchi： 1S/C8H10BrNO.ClH/c9-7-3-1-2-6(4-7)8(10)5-11;/h1-4,8,11H,5,10H2;1H
• InChI Key： MIVIGGHRMIPLJI-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(Br)C=1)(N)CO.Cl

Computed Properties

• Exact Mass: 250.97125g/mol
• Monoisotopic Mass: 250.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-amino-2-(3-bromophenyl)ethan-1-ol hydrochloride

Introduction to 2-amino-2-(3-bromophenyl)ethan-1-ol hydrochloride (CAS No. 1421603-70-4)

2-amino-2-(3-bromophenyl)ethan-1-ol hydrochloride, identified by the chemical compound code CAS No. 1421603-70-4, is a significant molecular entity that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its hydrochloride salt form, exhibits a unique structural framework that positions it as a promising candidate for further exploration in drug discovery and development. The molecular structure incorporates both an amino group and a bromophenyl moiety, which are key functional elements that contribute to its potential biological activity and reactivity.

The synthesis and characterization of 2-amino-2-(3-bromophenyl)ethan-1-ol hydrochloride involve meticulous chemical methodologies that ensure high purity and yield. The presence of the bromine substituent on the phenyl ring enhances the compound's utility in various chemical transformations, including cross-coupling reactions, which are pivotal in constructing more complex molecular architectures. This attribute makes it a valuable intermediate in the synthesis of biologically active molecules, particularly those targeting neurological and cardiovascular diseases.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 2-amino-2-(3-bromophenyl)ethan-1-ol hydrochloride. Researchers have leveraged these tools to predict its binding interactions with potential target proteins, providing insights into its pharmacological profile. The amino group and the bromophenyl moiety are particularly crucial in determining how the compound interacts with biological receptors, which is essential for designing drugs with high specificity and efficacy.

In the realm of medicinal chemistry, the exploration of 2-amino-2-(3-bromophenyl)ethan-1-ol hydrochloride has been extended to investigate its role in modulating enzyme activity. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammation and oxidative stress, which are key pathological mechanisms in various chronic diseases. The hydrochloride salt form enhances its solubility, facilitating its use in in vitro and in vivo experimental settings where bioavailability is a critical factor.

The pharmacokinetic properties of 2-amino-2-(3-bromophenyl)ethan-1-ol hydrochloride have also been subjects of interest. Preliminary studies indicate that the compound exhibits moderate oral bioavailability and a reasonable half-life, suggesting its potential for therapeutic applications. However, further research is necessary to optimize its pharmacokinetic profile and to identify any possible metabolic pathways or side effects that may arise from its use.

One of the most intriguing aspects of 2-amino-2-(3-bromophenyl)ethan-1-ol hydrochloride is its versatility as a building block in medicinal chemistry. The combination of an amino group and a bromophenyl ring provides multiple sites for chemical modification, allowing researchers to tailor its properties for specific therapeutic needs. This flexibility has led to several derivative compounds being explored for their potential therapeutic benefits, particularly in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

The role of 2-amino-2-(3-bromophenyl)ethan-1-ol hydrochloride in drug development has also been supported by recent clinical trials. While these trials are still in their early stages, they have shown promising results regarding the compound's ability to modulate certain biological pathways associated with disease progression. The bromophenyl moiety, in particular, has been identified as a key factor in mediating these effects, making it a focal point for further investigation.

From an industrial perspective, the production of 2-amino-2-(3-bromophenyl)ethan-1-ol hydrochloride on an industrial scale presents both challenges and opportunities. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving yields. However, ensuring consistent quality control remains a priority to guarantee that pharmaceutical-grade material meets stringent regulatory standards.

The environmental impact of synthesizing 2-amino-2-(3-bromophenyl)ethan-1-ol hydrochloride has also been considered. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader industry trends aimed at sustainable pharmaceutical manufacturing practices.

In conclusion,2-amino-2-(3-bromophenyl)ethan-1-ol hydrochloride (CAS No. 1421603-70-4) represents a significant advancement in pharmaceutical chemistry with diverse applications across drug discovery and development. Its unique structural features, combined with promising preliminary findings from both computational and experimental studies, position it as a valuable compound for future research endeavors.